Cas no 59522-79-1 (Benzenesulfonyl chloride, benzoyl-)

• Product Name: Benzenesulfonyl chloride, benzoyl-
• CAS No: 59522-79-1
• MF: C₁₃H₉ClO₃S
• MW: 280.726761579514
• CID: 338409
• PubChem ID: 15561592
• Update Time: 2025-04-19

Benzenesulfonyl chloride, benzoyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, benzoyl-
• 2-benzoylbenzenesulfonyl chloride
• 2-Benzoylbenzene-1-sulfonyl chloride
• 59522-79-1
• SCHEMBL7022695
• EN300-152622
• 2-Benzoylbenzene-1-sulfonylchloride
• DTXSID00574216
• 2-benzoylbenzenesulphonyl chloride
• 54075-06-8

• Inchi： 1S/C13H9ClO3S/c14-18(16,17)12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9H
• InChI Key： WHJGMXCAZTYNOL-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1C(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 279.99617
• Monoisotopic Mass: 279.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21